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Compound of Interest

Compound Name: VK-II-86

Cat. No.: B15549794 Get Quote

For researchers, scientists, and drug development professionals working with the novel

carvedilol analogue VK-II-86, ensuring laboratory safety is paramount. While specific safety

data for VK-II-86 is not extensively available, a comprehensive approach based on best

practices for handling research-grade pharmaceuticals is essential. This guide provides

immediate, essential safety and logistical information, including operational and disposal plans,

to foster a secure research environment.

Essential Safety and Handling Procedures
As VK-II-86 is a research chemical, it should be handled with the utmost care, assuming it may

be hazardous. Standard laboratory procedures for handling chemicals of unknown toxicity

should be strictly followed.

Personal Protective Equipment (PPE)
A robust defense against potential exposure begins with the correct personal protective

equipment. The "last line of defense" in the laboratory, proper PPE is critical when engineering

and administrative controls are not sufficient to eliminate hazards.[1][2]

Minimum PPE Requirements:

Lab Coats: A flame-resistant lab coat must be worn over personal clothing at all times.[1] For

tasks with a high risk of splashes, a chemical-resistant apron over the lab coat is

recommended.[3]
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Eye and Face Protection: Safety glasses with side-shields are the minimum requirement.[4]

When there is a splash hazard, chemical splash goggles should be worn.[5] For significant

splash risks, a face shield should be used in addition to goggles.[4]

Gloves: Disposable nitrile gloves are the minimum requirement for incidental contact.[4] It is

crucial to consult the glove manufacturer's compatibility chart for specific chemical resistance

information, as glove materials can vary in their protective capabilities.[2] Gloves should be

changed immediately if contaminated.[4]

Clothing and Footwear: Full-length pants or equivalent and closed-toe shoes that cover the

top of the foot are mandatory.[1]

Operational Handling
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

VK-II-86 should be stored in a dry, dark environment.[6]

Recommended storage temperatures are 0 - 4°C for short-term (days to weeks) and -20°C

or -80°C for long-term (months to years).[6][7]

Preparation and Use:

All handling of VK-II-86 powder should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Before use, ensure all necessary PPE is correctly worn.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Spill and Emergency Procedures:

In case of a spill, evacuate the immediate area and alert others.

For small spills, trained personnel wearing appropriate PPE may clean it up using an

appropriate absorbent material.
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For large spills, or if the substance is deemed highly hazardous, evacuate the laboratory and

contact the institution's environmental health and safety (EHS) office.

Disposal Plan
Proper disposal of laboratory waste is crucial for safety, regulatory compliance, and

environmental protection.[8] All waste generated from the handling of VK-II-86 should be

considered hazardous unless determined otherwise by a qualified professional.

Waste Segregation and Collection:

Segregate chemical waste from general waste.[8]

Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) in a

designated, clearly labeled hazardous waste container.

Collect all liquid waste (e.g., unused solutions, solvent rinses) in a separate, compatible, and

clearly labeled hazardous waste container.

Never mix incompatible waste streams.[9]

Disposal Procedure:

Identify and Classify: All waste contaminated with VK-II-86 should be classified as chemical

waste.[8]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name ("VK-II-86"), and the date of accumulation.[8][10]

Storage: Store waste containers in a designated, secure satellite accumulation area away

from heat sources and high-traffic areas.[10]

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's EHS office or a licensed waste disposal service.[8][11] Do not

dispose of chemical waste down the sanitary sewer unless explicitly permitted by your

institution's EHS for specific, neutralized, non-hazardous materials.[12]
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Quantitative Data Summary
The following table summarizes the available quantitative data for VK-II-86.

Property Value

Chemical Formula C25H28N2O4

Molecular Weight 420.51 g/mol

CAS Number 955371-84-3

Short-Term Storage 0 - 4°C (days to weeks)

Long-Term Storage -20°C or -80°C (months to years)

(Data sourced from MedKoo Biosciences and

DC Chemicals)[6][7]

Experimental Workflow for Safe Handling
The following diagram outlines the logical workflow for the safe handling of VK-II-86 from

receipt to disposal.
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Caption: Logical workflow for handling VK-II-86.
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By adhering to these procedures, researchers can mitigate the potential risks associated with

handling VK-II-86 and maintain a safe and productive laboratory environment. Always consult

your institution's specific safety guidelines and EHS office for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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